Cas no 5842-63-7 (Cyclopropanemethanol, a-ethenyl-a,2,2-trimethyl-3-phenoxy-)

• Product Name: Cyclopropanemethanol, a-ethenyl-a,2,2-trimethyl-3-phenoxy-
• CAS No: 5842-63-7
• MF: C₁₉H₂₁N₃O₃S
• MW: 371.453343153
• CID: 378841
• PubChem ID: 5219999
• Update Time: 2025-04-19

Cyclopropanemethanol, a-ethenyl-a,2,2-trimethyl-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, a-ethenyl-a,2,2-trimethyl-3-phenoxy-
• N-[(4-butoxyphenyl)methylideneamino]-N-methyl-1,1-dioxo-1,2-benzothiazol-3-amine
• DTXSID20410945
• 5842-63-7

• Inchi： 1S/C19H21N3O3S/c1-3-4-13-25-16-11-9-15(10-12-16)14-20-22(2)19-17-7-5-6-8-18(17)26(23,24)21-19/h5-12,14H,3-4,13H2,1-2H3
• InChI Key： BXUOHORJSRNKGJ-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N(C)N=CC2C=CC(=CC=2)OCCCC)=N1)(=O)=O

Computed Properties

• Exact Mass: 371.13053
• Monoisotopic Mass: 371.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• PSA: 71.86